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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

leveraging Medmain's PidPort, an AI-powered digital pathology platform, in oncology research.

The platform facilitates the storage, viewing, sharing, and AI-based analysis of whole slide

images (WSI) of pathological specimens, offering a powerful tool for cancer research and drug

development.[1][2][3]

Introduction to PidPort in Oncology Research
PidPort is a cloud-based digital pathology solution designed to support pathologists and

researchers by providing a suite of tools for efficient and collaborative analysis of pathological

images.[4] Its core functionalities relevant to oncology research include:

Centralized Cloud Storage: Securely store, manage, and access large volumes of digital

slide data from anywhere, eliminating the logistical challenges of physical slide management.

[2][3]
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High-Speed Whole Slide Image Viewer: A user-friendly interface for smooth and detailed

examination of histopathology slides.[3]

AI-Powered Image Analysis: Utilizes deep learning algorithms to assist in the detection and

classification of various cancers, including but not limited to prostate, urothelial, and skin

cancers.[1][5][6]

Collaborative Tools: Features for commenting, annotating, and sharing slides facilitate

seamless collaboration among research teams and with external partners.[3]

Key Applications in Oncology Research
PidPort can be instrumental in various stages of oncology research, from basic research to

clinical trials.

Quantitative Biomarker Analysis: The platform's AI capabilities can be trained to quantify the

expression of protein biomarkers (e.g., from immunohistochemistry-stained slides) and other

histological features. This quantitative data is crucial for understanding tumor biology and

stratifying patient populations.[7][8][9]

Tumor Microenvironment (TME) Analysis: Researchers can utilize PidPort to analyze the

spatial relationships between different cell types within the TME, providing insights into

immune infiltration and other critical aspects of cancer progression.

High-Throughput Screening: The digital nature of the platform allows for the efficient analysis

of large numbers of slides, making it suitable for screening studies in drug discovery and

development.

Standardization and Reproducibility: By automating parts of the analysis process, PidPort

can help reduce inter-observer variability and improve the reproducibility of research

findings.[10]

Experimental Protocols
While specific protocols may vary depending on the research question and sample type, the

following provides a general framework for using PidPort in an oncology research project.
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Protocol 1: Digitization and Upload of Histopathology
Slides
This protocol outlines the initial step of converting glass slides into a digital format compatible

with PidPort.

Objective: To create high-resolution whole slide images (WSI) for analysis in PidPort.

Materials:

Glass slides with stained tissue sections (e.g., H&E, IHC)

A whole slide scanner (compatible formats include JPEG, TIFF, SVS (Leica), and NDPI

(Hamamatsu))[11]

A computer with a stable internet connection

PidPort account credentials

Procedure:

Slide Preparation: Ensure slides are clean and properly labeled.

Scanning:

Follow the manufacturer's instructions for the whole slide scanner.

Select the appropriate scanning resolution (e.g., 20x or 40x magnification) based on the

research requirements.

Save the scanned images in a compatible format.[11]

Logging into PidPort: Access the PidPort platform via a web browser and log in with your

credentials.

Uploading WSI:

Navigate to the upload section of the platform.
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Select the WSI files to be uploaded. PidPort offers a bulk upload function for efficiency.[3]

Enter relevant case information and metadata for each slide to ensure proper organization

and searchability.

Protocol 2: AI-Assisted Tumor Detection and
Classification (Example: Prostate Cancer)
This protocol describes the use of PidPort's AI capabilities for the analysis of prostate cancer

specimens. Medmain has developed and published research on an AI model for classifying

prostate cancer in transurethral resection and core needle biopsy specimens.[5][12][13][14]

Objective: To utilize PidPort's AI to identify and classify cancerous regions in prostate tissue

WSI.

Materials:

Digitized WSI of prostate tissue uploaded to PidPort.

PidPort's prostate cancer analysis AI module.

Procedure:

Select WSI: From your PidPort library, select the prostate tissue WSI you wish to analyze.

Initiate AI Analysis:

Access the AI analysis tools within the PidPort interface.

Select the appropriate AI model for prostate cancer analysis.

Review AI Results:

The AI will process the WSI and highlight regions suspected of being cancerous.

The platform may provide a classification of the tumor grade (e.g., based on the Gleason

grading system).
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Carefully review the AI-generated annotations and classifications. The high-speed viewer

allows for detailed examination of the highlighted areas.

Annotation and Collaboration:

Use PidPort's annotation tools to add your own comments, measurements, or drawings to

the WSI.[3]

Share the analyzed slides with collaborators for second opinions or further discussion

using the platform's sharing features.

Quantitative Data Presentation
The quantitative outputs from PidPort's AI analysis can be summarized in tables for easy

comparison and further statistical analysis.

Case ID
WSI File

Name

Total Tissue

Area (mm²)

Tumor Area

(mm²)

% Tumor

Area

AI-Predicted

Gleason

Grade

PCa-001 slide_001.svs 15.2 4.8 31.6% 3+4=7

PCa-002 slide_002.svs 12.5 2.1 16.8% 3+3=6

PCa-003 slide_003.svs 18.9 7.3 38.6% 4+5=9

Table 1: Example of quantitative data output from AI-assisted analysis of prostate cancer WSI.

Visualization of Workflows and Signaling Pathways
Experimental Workflow
The following diagram illustrates a typical workflow for using PidPort in oncology research, from

sample preparation to data analysis.
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Caption: General workflow for oncology research using the PidPort platform.

Linking Quantitative Data to Signaling Pathway Analysis
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PidPort's primary function is not direct signaling pathway analysis. However, the quantitative

data it generates on biomarker expression can be a critical input for such analyses. For

example, quantifying the expression of key proteins in a specific cancer-related pathway can

help researchers understand its activation state.

The following diagram illustrates this logical relationship.
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Caption: Linking PidPort's quantitative output to signaling pathway analysis.
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Conclusion
PidPort offers a powerful and versatile platform for oncology researchers, streamlining

workflows, enabling robust quantitative analysis, and fostering collaboration. By integrating

digital pathology and AI into the research pipeline, scientists and drug development

professionals can accelerate the pace of discovery and contribute to the advancement of

personalized medicine in oncology. For more detailed information on specific AI models and

their performance, researchers are encouraged to consult the peer-reviewed publications by

Medmain Inc.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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